Cas no 1355205-48-9 (1-{4-[5-(1-Amino-ethyl)-3-methyl-pyridin-2-yl]-piperazin-1-yl}-ethanone)

• Product Name: 1-{4-[5-(1-Amino-ethyl)-3-methyl-pyridin-2-yl]-piperazin-1-yl}-ethanone
• CAS No: 1355205-48-9
• MF: C₁₄H₂₂N₄O
• MW: 262.350682735443
• CID: 5179302
• Update Time: 2025-07-08

1-{4-[5-(1-Amino-ethyl)-3-methyl-pyridin-2-yl]-piperazin-1-yl}-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{4-[5-(1-Amino-ethyl)-3-methyl-pyridin-2-yl]-piperazin-1-yl}-ethanone

• Inchi： 1S/C14H22N4O/c1-10-8-13(11(2)15)9-16-14(10)18-6-4-17(5-7-18)12(3)19/h8-9,11H,4-7,15H2,1-3H3
• InChI Key： XPHVNLPYOQUIHM-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NC=C(C(N)C)C=C2C)CC1)C

Additional information on 1-{4-[5-(1-Amino-ethyl)-3-methyl-pyridin-2-yl]-piperazin-1-yl}-ethanone

Introduction to 1-{4-[5-(1-Amino-Ethyl)-3-Methyl-Pyridin-2-Yl]-Piperazin-1-Yl}-Ethanone (CAS No. 1355205-48-9)

The compound 1-{4-[5-(1-Amino-Ethyl)-3-Methyl-Pyridin-2-Yl]-Piperazin-1-Yl}-Ethanone, with CAS number 1355205-48-9, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperazine ring system with a pyridine moiety and an aminoethyl group. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its structure allows for a wide range of chemical modifications, enabling researchers to explore its pharmacokinetic properties and bioavailability. The aminoethyl group, in particular, has been shown to enhance the compound's ability to interact with biological targets, making it a valuable tool in medicinal chemistry.

The synthesis of 1-{4-[5-(1-Amino-Ethyl)-3-Methyl-Pyridin-2-Yl]-Piperazin-1-Yl}-Ethanone involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound can be produced efficiently on a larger scale. These advancements have made it more accessible for preclinical studies and subsequent clinical trials.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects against several enzymes and receptors associated with various diseases. For instance, studies have shown that it can effectively inhibit the activity of certain kinases, which are key players in cancer progression. Additionally, its ability to modulate neurotransmitter systems makes it a potential candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

One of the most exciting aspects of this compound is its versatility in terms of functionalization. By modifying the substituents on the pyridine ring or the piperazine ring, researchers can tailor its properties to target specific biological pathways. This flexibility has led to the development of several analogs, each with unique biological profiles that expand its therapeutic potential.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in different biological systems with unprecedented accuracy. Using molecular docking studies and quantum mechanical calculations, scientists can now design experiments that are more likely to yield successful outcomes. This integration of computational tools with experimental work has significantly accelerated the drug discovery process.

Despite its promising attributes, there are still challenges associated with the use of 1-{4-[5-(1-Amino-Ethyl)-3-Methyl-Pyridin-2-Yl]-Piperazin-1-Yl}-Ethanone in therapeutic applications. Issues such as toxicity, off-target effects, and drug resistance need to be carefully addressed before it can be considered for clinical use. However, ongoing research is focused on overcoming these hurdles through iterative optimization and rigorous testing.

In conclusion, 1-{4-[5-(1-Amino-Ethyl)-3-Methyl-Pyridin-2-Yl]-Piperazin-1-Yl}-Ethanone (CAS No. 1355205-48-9) represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with its versatile functional groups, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern medicine.